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Compound of Interest

Compound Name: Isopentyl formate

Cat. No.: B089575

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling Isopentyl formate. Adherence to these

procedures is critical for ensuring a safe laboratory environment and proper disposal of this
chemical.

Understanding the Risks: Hazard Identification and
Properties

Isopentyl formate is a flammable liquid and vapor that can cause skin, eye, and respiratory
irritation.[1][2] It is crucial to understand its properties to handle it safely.
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Property Value Source
Molecular Formula C6H1202 [3114]
Molecular Weight 116.16 g/mol [41[5]
Appearance Colorless liquid [31[41[6]
Odor Fruity, plum-like [41[6]
Boiling Point 123-124 °C [3][6]
Flash Point 27 °C (80.6 °F) [4]
Density 0.859 g/mL at 25 °C [31[6]

Limited solubility in water.
Solubility Soluble in organic solvents like
ethanol and ether.[5][6]

Personal Protective Equipment (PPE): Your First
Line of Defense

The following PPE is mandatory when handling Isopentyl formate to minimize exposure and
ensure personal safety.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[1]

Protects against splashes that
can cause serious eye

irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

[7](8]

Prevents skin contact, which

can cause irritation.[1][2]

Body Protection

Flame-retardant lab coat or

chemical-resistant apron.[1][7]

Protects against splashes and

spills.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, use a
NIOSH-approved respirator

with organic vapor cartridges.

[1]

Prevents inhalation of vapors,
which can cause respiratory
tract irritation.[1][3]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational protocol is essential for the safe handling of Isopentyl

formate.

Preparation and Handling

» Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood.[2]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

No smoking.[1]

e Grounding: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment.

o Dispensing: Use only non-sparking tools when opening and dispensing the chemical.
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» Personal Hygiene: Avoid contact with skin, eyes, and clothing.[9] Do not eat, drink, or smoke

when using this product. Wash hands thoroughly after handling.

Storage

o Container: Keep the container tightly closed in a dry and well-ventilated place.[1][9]

» Conditions: Store in a cool, dark place away from heat and sources of ignition.[9]

e Incompatibilities: Keep away from strong oxidizing agents.

Emergency Procedures: First Aid and Spill

Response

Immediate and appropriate action during an emergency can significantly mitigate harm.

Emergency First Aid Protocol
Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.[1][2]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[1][2]

Eye Contact

Immediately rinse eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][2]
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Spill Response

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[2]

Collect: Collect the absorbed material into a suitable, labeled container for disposal.

Clean: Clean the spill area thoroughly with soap and water.

Disposal Plan: Responsible Waste Management

Proper disposal of Isopentyl formate is crucial to prevent environmental contamination and
comply with regulations.

o Waste Classification: Isopentyl formate is a flammable liquid and should be treated as
hazardous waste.

o Containerization: Collect waste Isopentyl formate and any contaminated materials in a
clearly labeled, sealed container.

o Disposal Method: This combustible material may be burned in a chemical incinerator
equipped with an afterburner and scrubber.[1]

» Professional Disposal: It is recommended to contact a licensed professional waste disposal
service to dispose of this material.[1] Do not dispose of it down the drain.
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Caption: Workflow for the safe handling and disposal of Isopentyl formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isopentyl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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